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Compound of Interest

Compound Name: Leucettinib-92

Cat. No.: B12382337 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the personal protective equipment (PPE), operational procedures, and

disposal of Leucettinib-92, a potent inhibitor of DYRK/CLK kinases.

Hazard Identification and Classification
Leucettinib-92 is classified with the following hazards:

Acute toxicity, Oral (Category 4)[1]

Acute aquatic toxicity (Category 1)[1]

Chronic aquatic toxicity (Category 1)[1]

It is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
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Property Value Reference

Molecular Formula C21H22N4OS [1][2][3]

Molecular Weight 378.49 [1][3]

CAS Number 2732859-57-1 [1][2][3]

Appearance Pale yellow to off-white powder [4]

Solubility DMSO: 25 mg/mL (66.05 mM) [3]

Soluble in ethanol [4]

Storage (Powder)
-20°C, protect from light and

moisture
[1][2][4]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month (protect from light)
[2][5]

Operational Plan: From Receipt to Disposal
This section outlines the standard operating procedures for handling Leucettinib-92 in a

laboratory setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Verification: Confirm that the received compound matches the order specifications.

Storage:

Store the solid compound in a tightly sealed container at -20°C, protected from light and

moisture.[1][2][4]

For solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected

from light.[2][5]

Ensure the storage area is well-ventilated.[1]
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Handling and Use
Engineering Controls:

All handling of Leucettinib-92 powder should be conducted in a certified chemical fume

hood to avoid dust and aerosol formation.[1][6]

Ensure adequate ventilation in the work area.[1][2]

An accessible safety shower and eye wash station must be available.[2][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields.[6]

Hand Protection: Wear two pairs of chemotherapy-rated nitrile gloves.[7] Inspect gloves for

any tears or punctures before use.

Body Protection: A lab coat must be worn.[8] For procedures with a higher risk of

splashes, consider an impervious gown.[6]

Respiratory Protection: If working outside of a fume hood is unavoidable, a suitable

respirator is required.[6]

Hygiene:

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound.[1]

Disposal
Waste Classification: Leucettinib-92 is classified as hazardous waste due to its aquatic

toxicity.

Collection:

Collect all solid and liquid waste containing Leucettinib-92 in designated, clearly labeled,

and sealed hazardous waste containers.
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Do not dispose of this compound down the drain.[1]

Disposal: Dispose of all waste through an approved hazardous waste disposal plant.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Plan: Spills, Exposure, and Fire
Immediate and appropriate action during an emergency is critical to minimizing harm.

Accidental Release (Spill)
Evacuation: Evacuate non-essential personnel from the spill area.[1]

Ventilation: Ensure the area is well-ventilated.[1]

Containment:

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.[9]

For liquid spills, absorb the material with an inert, non-combustible absorbent material

(e.g., vermiculite, sand) and place it in a sealed container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then with soap and water.[1]

Personal Protection: Full personal protective equipment, including respiratory protection,

should be worn during cleanup.[1]

Personnel Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][2] Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1][2] Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air immediately.[1][2] If breathing is difficult,

provide artificial respiration. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1] Seek immediate

medical attention.

Fire
Extinguishing Media: Use a water spray, carbon dioxide, dry chemical powder, or appropriate

foam to extinguish a fire.[1][2]

Hazardous Combustion Products: During a fire, toxic fumes may be emitted.[1][2]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[1][2]

Visual Workflow and Emergency Decision Diagrams
To further clarify these procedures, the following diagrams illustrate the safe handling workflow

and the decision-making process during an emergency.
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Safe Handling Workflow for Leucettinib-92
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Emergency Response Decision Tree for Leucettinib-92

Spill Exposure Fire
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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